5-Isopropylpyrimidine-2-carboxylic acid

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 5-propan-2-ylpyrimidine-2-carboxylic acid
• InChI: InChI=1S/C8H10N2O2/c1-5(2)6-3-9-7(8(11)12)10-4-6/h3-5H,1-2H3,(H,11,12)
• InChI Key: OYBVLLMDBUMKPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(N=C1)C(=O)O

Description

5-Isopropylpyrimidine-2-carboxylic acid is a pyrimidine derivative characterized by a carboxylic acid group at position 2 and an isopropyl substituent at position 5 of the pyrimidine ring. Pyrimidine-based compounds are critical in medicinal chemistry due to their structural resemblance to nucleic acid bases, enabling interactions with biological targets such as enzymes or receptors.

Comparison with Similar Compounds

Structural Analogues within the Pyrimidine Family

4-Isopropyl-2-(methoxymethyl)pyrimidine-5-carboxylic acid (CAS 1249306-95-3)

• Structure : Differs in the position of the isopropyl group (position 4) and includes a methoxymethyl substituent at position 2.
• Applications : Used as a pharmaceutical intermediate, emphasizing its role in synthesizing bioactive molecules .

4-Isopropyl-2-methyl-pyrimidine-5-carboxylic acid (CAS 127958-08-1)

• Structure : Features a methyl group at position 2 and isopropyl at position 3.
• Safety : Safety data sheets highlight precautions for inhalation and skin contact, suggesting moderate toxicity common in carboxylic acid derivatives .

5-Chloro-2-cyclopropyl-6-hydroxypyrimidine-4-carboxylic acid

• Structure : Chloro, cyclopropyl, and hydroxyl substituents modify electronic and steric properties.
• Reactivity : The hydroxyl group increases polarity, while the cyclopropyl ring may confer conformational rigidity, influencing binding affinity in enzyme inhibitors .

2-(Cyclopentylsulfanyl)-4-methylpyrimidine-5-carboxylic acid (CAS 1552917-07-3)

• Structure : A sulfanyl group at position 2 introduces sulfur-based nucleophilicity.
• Applications : The sulfanyl moiety could enhance interactions with metal ions or cysteine residues in proteins, making it valuable in metalloenzyme-targeted therapies .

Heterocyclic Analogues

5-Isopropylthiophene-2-carboxylic Acid

• Core Structure : Replaces the pyrimidine ring with a thiophene (sulfur-containing heterocycle).
• The sulfur atom may improve solubility in non-polar solvents .

5-(4-Amino-5-fluoro-2-oxo-2H-pyrimidin-1-yl)-[1,3]oxathiolane-2-carboxylic Acid Ester

• Structure : Combines a fluorinated pyrimidine with an oxathiolane ester.
• Functionality : The ester group masks the carboxylic acid’s acidity, enabling prodrug strategies. Fluorine enhances metabolic stability, a common tactic in antiviral drug design (e.g., remdesivir analogs) .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties
5-Isopropylpyrimidine-2-carboxylic acid	Pyrimidine	Isopropyl (C5), COOH (C2)	~196.2 (estimated)	High polarity, potential enzyme ligand
4-Isopropyl-2-methyl-pyrimidine-5-carboxylic acid	Pyrimidine	Methyl (C2), Isopropyl (C4)	210.23	Moderate lipophilicity
5-Isopropylthiophene-2-carboxylic acid	Thiophene	Isopropyl (C5), COOH (C2)	~184.2 (estimated)	Enhanced solubility in organic solvents
5-Chloro-2-cyclopropyl-6-hydroxypyrimidine-4-carboxylic acid	Pyrimidine	Cl (C5), Cyclopropyl (C2), OH (C6)	~230.6 (estimated)	High polarity, rigid conformation

Key Research Findings

• Positional Isomerism : Isopropyl placement (C4 vs. C5) significantly alters steric effects. For example, 4-isopropyl derivatives (–5) may hinder ring-planar interactions in protein binding compared to C5-substituted analogs.
• Functional Group Impact : Methoxymethyl () and sulfanyl () groups expand reactivity profiles, enabling click chemistry or disulfide bond formation.
• Safety Profiles: Carboxylic acids generally require careful handling due to irritancy (e.g., inhalation risks noted in ), whereas esterified forms () mitigate acidity-related hazards.